Cas no 1368229-81-5 (1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester)

1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester is a versatile organic compound. This ester offers a unique balance of hydrophilic and lipophilic properties, making it suitable for a range of chemical applications. Its hydroxy and amino groups provide functional groups for further modification, while the ester linkage enhances stability. The compound's structural features contribute to its effectiveness in pharmaceutical and industrial processes.
1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester structure
1368229-81-5 structure
Product Name:1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester
CAS No:1368229-81-5
MF:C11H22N2O3
MW:230.303983211517
CID:5264325
Update Time:2025-07-23

1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-7-5-11(15,8-13)4-6-12/h15H,4-8,12H2,1-3H3
    • InChI Key: QHPCJWKHVCOCAF-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(CCN)(O)C1

1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester

Research Brief on 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester (CAS: 1368229-81-5)

The compound 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester (CAS: 1368229-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and tert-butyl ester group, has shown potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel pharmacological agents.

Recent literature highlights the synthetic pathways for 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester, emphasizing its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structure and purity of the compound. These studies underscore the importance of precise synthetic methodologies to ensure the reproducibility and scalability of the compound for further research and development.

In terms of biological activity, preliminary investigations suggest that this compound may interact with specific enzymatic pathways, potentially modulating cellular processes relevant to disease states. For instance, its structural features, including the hydroxy and aminoethyl groups, make it a candidate for targeting enzymes involved in neurotransmitter regulation or inflammatory responses. However, detailed mechanistic studies are still required to fully elucidate its pharmacological profile and therapeutic potential.

Furthermore, the tert-butyl ester group in 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester provides stability and solubility advantages, which are critical for its application in drug formulation. Recent pharmacokinetic studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties, providing foundational data for future preclinical and clinical evaluations.

In conclusion, 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester (CAS: 1368229-81-5) represents a promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies are expected to further clarify its biological mechanisms and therapeutic applications, paving the way for its potential integration into drug development pipelines. Researchers are encouraged to explore its utility in targeted therapies and to investigate its interactions with biological systems in greater detail.

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